Cas no 1228631-03-5 (Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate
• CAS No: 1228631-03-5
• MF: C₁₇H₂₁F₂NO₃
• MW: 325.350352048874
• MDL: MFCD16618547
• CID: 4563988
• PubChem ID: 49761192
• Update Time: 2025-05-23

Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-(2,5-DIFLUOROBENZOYL)PIPERIDINE-1-CARBOXYLATE
• 1-Boc-4-(2,5-difluorobenzoyl)piperidine
• 1228631-03-5
• EN300-7390446
• AS-71841
• E79288
• TERT-BUTYL4-(2,5-DIFLUOROBENZOYL)PIPERIDINE-1-CARBOXYLATE
• tert-butyl4-(2,5-difluorobenzoyl)piperidine-1-carboxylate-B28280
• AKOS032946759
• CS-W001791
• Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate

• MDL： MFCD16618547
• Inchi： 1S/C17H21F2NO3/c1-17(2,3)23-16(22)20-8-6-11(7-9-20)15(21)13-10-12(18)4-5-14(13)19/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： HDKVTZXQVFRBIC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C1CCN(C(=O)OC(C)(C)C)CC1)=O)F

Computed Properties

• Exact Mass: 325.14894986g/mol
• Monoisotopic Mass: 325.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate (CAS No: 1228631-03-5)

Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with the chemical formula C₁₅H₁₇F₂NO₄, is a derivative of piperidine and features a 2,5-difluorobenzoyl moiety, which contributes to its unique chemical properties and potential biological activities. The presence of a tert-butyl group at the piperidine ring enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure combines elements that are frequently explored in drug discovery efforts. The 2,5-difluorobenzoyl part is particularly noteworthy, as fluorinated aromatic compounds are known for their ability to modulate metabolic pathways and improve pharmacokinetic profiles. This feature has made such derivatives attractive for developing treatments against various diseases, including neurological disorders and cancer. The piperidine-1-carboxylate backbone is also a common scaffold in medicinal chemistry, often employed to enhance binding affinity and selectivity in biological targets.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their versatility and efficacy. For instance, studies have shown that piperidine derivatives can act as potent inhibitors of kinases and other enzymes involved in signal transduction pathways. The introduction of fluorine atoms into these structures can further refine their interactions with biological targets, leading to improved therapeutic outcomes. Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate represents a promising candidate in this context, as it combines the stability provided by the tert-butyl group with the bioisosteric properties of the 2,5-difluorobenzoyl moiety.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule drugs. The tert-butyl group not only stabilizes the molecule but also serves as a handle for further functionalization, allowing chemists to tailor its properties for specific biological applications. Meanwhile, the 2,5-difluorobenzoyl part can be leveraged to interact with hydrogen bond donors and acceptors in biological targets, enhancing binding affinity. This combination makes Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate a versatile building block for medicinal chemists.

Recent research has highlighted the importance of fluorinated aromatic compounds in drug design. For example, studies have demonstrated that fluorine atoms can increase metabolic stability and oral bioavailability of drug candidates. The 2,5-difluorobenzoyl group in this compound is expected to contribute to these advantages, making it an attractive component for next-generation therapeutics. Additionally, the piperidine ring is known to improve solubility and permeability across biological membranes, which is crucial for drug efficacy.

The synthesis of Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization. Typically, it begins with the condensation of piperidine-1-carboxylic acid with 2,5-difluorobenzoyl chloride under acidic conditions. The resulting intermediate is then protected with a tert-butyl carbamate group, which enhances its stability during further functionalization. This synthetic route highlights the compound's complexity but also underscores its synthetic accessibility for researchers who are equipped with advanced organic chemistry techniques.

In terms of biological activity, preliminary studies suggest that Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate may exhibit inhibitory effects on certain enzymes and receptors. For instance, its structure resembles known kinase inhibitors, which are critical targets in oncology research. While more extensive studies are needed to fully elucidate its pharmacological profile, these initial findings are promising and warrant further investigation.

The pharmaceutical industry has been increasingly interested in developing drugs based on fluorinated aromatic compounds due to their favorable pharmacokinetic properties. The ability of fluorine atoms to modulate electronic effects and metabolic stability has made such compounds valuable candidates for drug development. Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate, with its unique structural features, aligns well with this trend and could serve as a foundation for novel therapeutic agents.

From a medicinal chemistry perspective, this compound exemplifies the importance of structural diversity in drug discovery. By combining different functional groups such as the tert-butyl group, 2,5-difluorobenzoyl, and piperidine ring backbone, Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate offers a rich scaffold for exploring new chemical space. This approach can lead to the identification of compounds with enhanced potency and selectivity against disease-causing targets.

In conclusion, Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate (CAS No: 1228631-03-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure combines elements that are known to enhance biological activity and pharmacokinetic profiles. As interest in fluorinated aromatic compounds continues to grow, Tert-butyl 4-(2,5-difluorobenzoyl)piperidine-1-carboxylate may play an important role in the development of next-generation drugs targeting various diseases.